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Compound of Interest

Compound Name: N',N'-dipropylhexane-1,6-diamine

Cat. No.: B3097156

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure, properties,
and potential synthesis of N',N'-dipropylhexane-1,6-diamine. Due to the limited availability of
published experimental data for this specific compound, this document focuses on its
fundamental chemical characteristics and outlines a probable synthetic route based on
established chemical principles.

Molecular Structure and Identification

N',N'-dipropylhexane-1,6-diamine is a symmetrical secondary diamine characterized by a
central six-carbon aliphatic chain (hexane) with a propylamino group at each terminus.

Below is a summary of its key molecular identifiers:
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Property Value Source
Molecular Formula C12H28N:2 [1]
Molecular Weight 200.37 g/mol [1]

CAS Number 6994-82-7 [1]
SMILES CCCNCCCCCCNCCC

InChi Key HATUUAQLQWALQM- 2]

UHFFFAOYSA-N

Physicochemical Properties

Detailed experimental data on the physicochemical properties of N',N'-dipropylhexane-1,6-
diamine are not readily available in the public domain. Commercial suppliers note that they do
not provide analytical data for this compound[1]. However, based on its structure, it is expected
to be a liquid at room temperature with a characteristic amine odor. Its solubility in water is
likely to be limited due to the presence of the two propyl groups, which increase its lipophilicity
compared to the parent compound, hexane-1,6-diamine[3].

Synthesis Methodology

A definitive, published experimental protocol for the synthesis of N',N'-dipropylhexane-1,6-
diamine is not currently available. However, a logical and widely used method for its
preparation is the reductive amination of hexane-1,6-diamine with propanal. This common
organic transformation involves two main steps: the formation of an imine intermediate,
followed by its reduction to the corresponding amine[2].

Proposed Experimental Protocol: Reductive Amination

The following is a generalized, hypothetical protocol for the synthesis of N',N'-dipropylhexane-
1,6-diamine via reductive amination. Note: This protocol has not been experimentally validated
for this specific reaction and should be adapted and optimized under appropriate laboratory
conditions.

Reaction Scheme:
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Figure 1. Proposed synthesis of N',N'-dipropylhexane-1,6-diamine.
Materials:
e Hexane-1,6-diamine
e Propanal (Propionaldehyde)

o Sodium triacetoxyborohydride (NaBH(OACc)s) or another suitable reducing agent (e.qg.,
sodium cyanoborohydride, catalytic hydrogenation)[2][4]

e Dichloromethane (DCM) or another suitable aprotic solvent
e Acetic acid (catalytic amount)

o Saturated agueous sodium bicarbonate solution

e Brine

o Anhydrous magnesium sulfate or sodium sulfate
Procedure:

» To a solution of hexane-1,6-diamine (1.0 eq.) in dichloromethane, add a catalytic amount of
acetic acid.

e Add propanal (2.2 eq.) dropwise to the solution at room temperature.
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« Stir the reaction mixture at room temperature for 1-2 hours to facilitate the formation of the
di-imine intermediate.

 In a separate flask, prepare a slurry of sodium triacetoxyborohydride (2.5 eq.) in
dichloromethane.

e Slowly add the reducing agent slurry to the reaction mixture.

e Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas
Chromatography-Mass Spectrometry (GC-MS).

e Upon completion, quench the reaction by the slow addition of saturated aqueous sodium
bicarbonate solution.

o Separate the organic layer, and extract the aqueous layer with dichloromethane.
o Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

« Filter the drying agent and concentrate the filtrate under reduced pressure to obtain the
crude product.

» Purify the crude product by flash column chromatography on silica gel or distillation under
reduced pressure to yield pure N',N'-dipropylhexane-1,6-diamine.

Spectroscopic Characterization

No published 1H or 13C NMR spectra for N',N'-dipropylhexane-1,6-diamine have been
identified. For structurally similar N,N'-dialkylated hexanediamines, the NMR spectra would be
expected to show characteristic signals for the propyl groups and the hexamethylene chain.

Applications in Drug Development and Research

While there is no specific information on the biological activity or drug development applications
of N',N'-dipropylhexane-1,6-diamine, diamines, in general, are important structural motifs in
medicinal chemistry[5]. They can serve as linkers, scaffolds, or pharmacophores in the design
of new therapeutic agents.
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N-alkylation of diamines can modulate their physicochemical properties, such as lipophilicity
and basicity, which in turn can influence their pharmacokinetic and pharmacodynamic profiles.
For instance, N-alkylated diamines have been investigated for their potential antimicrobial and
antimalarial activities[6][7]. The propyl groups in N',N'-dipropylhexane-1,6-diamine would
increase its lipophilicity, potentially enhancing its ability to cross biological membranes.

The general synthetic approach for creating libraries of N-alkylated diamines is illustrated in the

workflow below.
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Figure 2. General workflow for the discovery of bioactive N-alkylated diamines.
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Conclusion

N',N'-dipropylhexane-1,6-diamine is a structurally simple diamine for which detailed
experimental data is scarce. The information provided herein on its molecular structure and a
probable synthetic route via reductive amination serves as a foundational guide for
researchers. Further investigation is required to elucidate its physicochemical properties,
biological activity, and potential applications in drug discovery and development. The general
importance of N-alkylated diamines in medicinal chemistry suggests that this compound and its
analogs could be of interest for future research endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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